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Compound of Interest

Compound Name: Potassium diacetate

Cat. No.: B3052579

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Potassium Diacetate. The following
procedures ensure safe operational use and disposal.

Data Presentation

The following table summarizes key safety and physical property data for Potassium
Diacetate and the closely related Potassium Acetate. Quantitative data for Potassium
Diacetate is limited; therefore, data for Potassium Acetate is provided as a reference.
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Parameter Value Reference
Chemical Formula C4H7KO4 [1]
Appearance White, deliquescent solid

7.5-8.5 (5% solution of

pH . [2]
Potassium Acetate)

292 °C / 557.6 °F (Potassium

Melting Point [3]
Acetate)

Boiling Point 392 °C (Potassium Acetate) [3]
3,250 mg/kg (Potassium

Oral LD50 (Rat) [2]
Acetate)

Derived No-Effect Level ]
1,265.65 mg/m?3 (Potassium
(DNEL) - Worker, Acute, [2]
i Acetate)
Inhalation

Derived No-Effect Level _
1,265.65 mg/m?3 (Potassium
(DNEL) - Worker, Long-term, [2]
i Acetate)
Inhalation

Derived No-Effect Level )
86.14 mg/kg (Potassium

(DNEL) - Worker, Acute, [2]
Acetate)

Dermal

Derived No-Effect Level )
14.36 mg/kg (Potassium

(DNEL) - Worker, Long-term, [2]
Acetate)

Dermal

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for the safe handling of Potassium
Diacetate.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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o Storage: Store in a cool, dry, well-ventilated area.[4] Keep containers tightly closed to
prevent moisture absorption, as the substance is hygroscopic.[3]

e Incompatibilities: Store away from strong oxidizing agents, moisture, heat, flames, and
ignition sources.[3]

Handling and Use

o Ventilation: Handle in a well-ventilated area to minimize dust inhalation.[4]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles.[4]

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

[¢]

Respiratory Protection: If dust is generated, use a suitable particulate respirator.

[e]

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

e Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands thoroughly
after handling.[3]

Disposal Plan

o Waste Characterization: While Potassium Diacetate is not classified as a hazardous waste,
it is the user's responsibility to determine if the waste material should be classified as
hazardous at the time of disposal due to contamination.

» Disposal Method: Dispose of unused material and its container in accordance with federal,
state, and local regulations.[5] Do not mix with other waste. For small spills, after
neutralization and absorption, the material may be suitable for disposal in regular waste,
pending local regulations.

Emergency Procedures: Spill Response

In the event of a Potassium Diacetate spill, follow these steps:
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e Evacuate and Isolate: Immediately evacuate the spill area and prevent unauthorized access.

[5]
o Ventilate: Ensure the area is well-ventilated.

o Assess the Spill: Determine the size and nature of the spill. For large spills, contact your
institution's environmental health and safety department.

« Don PPE: Before cleanup, wear the appropriate personal protective equipment, including
gloves, goggles, and respiratory protection.

» Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.[6]
Place the material into a suitable, labeled container for disposal.

o Clean the Area: Wipe the spill area with a damp cloth or paper towel. Dispose of the cleaning
materials in the same container as the spilled substance.

o Decontaminate: Wash the area with soap and water.

e Report: Report the incident to your supervisor and relevant safety personnel.

Spill Response Workflow
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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